1-(cyclopropanesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-(cyclopropanesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine” is a derivative of the triazolopyrazine class . Triazolopyrazines are nitrogen-containing heterocyclic compounds that have been found to exhibit a wide range of biological activities . They are known to interact with a variety of enzymes and receptors in biological systems .
Synthesis Analysis
The synthesis of triazolopyrazine derivatives often involves the use of aromatic nucleophilic substitution . For instance, the synthesis of a related compound, 8-methyl-4-(piperidin-1-yl)-[1,2,4]-triazolo[4,3-a]quinoxaline-1-amine, involved the use of Cbz-protected piperazinones, followed by cyclization and removal of the protecting group by hydrogenation on Pd/C .Molecular Structure Analysis
Triazolopyrazines are characterized by a five-membered triazole ring fused with a six-membered pyrazine ring . The presence of multiple nitrogen atoms in the ring structure allows for the formation of hydrogen bonds, making this core a precise pharmacophore with a bioactive profile .Chemical Reactions Analysis
The chemical reactions involving triazolopyrazines often involve the use of hydrazonoyl halides, which can undergo condensation reactions or act as precursors of nitrilimines . These reactions can be used to create a variety of derivatives with different substituents .Scientific Research Applications
Antibacterial Activity
A series of novel triazolo [4,3- a ]pyrazine derivatives were synthesized and their structures were characterized . All the synthesized compounds were evaluated for in vitro antibacterial activity using the microbroth dilution method . Some showed moderate to good antibacterial activities against both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli strains . In particular, compound 2e exhibited superior antibacterial activities (MICs: 32 μg/mL against Staphylococcus aureus and 16 μg/mL against Escherichia coli), which was comparable to the first-line antibacterial agent ampicillin .
Antifungal Activity
Triazole nucleus is present as a central structural component in a number of drug classes such as antibacterial, antifungal . The commercially available triazole-containing drugs are fluconazole, voriconazole (antifungal) .
Anticancer Activity
Triazole nucleus is also present in a number of drug classes such as anticancer .
Antioxidant Activity
Triazole derivatives have been studied for their antioxidant potential .
Antiviral Activity
Triazole derivatives have been studied for their antiviral potential .
Anti-inflammatory Activity
Triazole nucleus is present as a central structural component in a number of drug classes such as anti-inflammatory .
Analgesic Activity
Triazole nucleus is present as a central structural component in a number of drug classes such as analgesic .
Antiepileptic Activity
Triazole nucleus is present as a central structural component in a number of drug classes such as antiepileptic .
Mechanism of Action
Target of Action
It’s worth noting that triazolo[4,3-a]pyrazine derivatives have been reported to exhibit antibacterial activities . They have shown moderate to good antibacterial activities against both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli strains .
Mode of Action
It can be inferred from the antibacterial activities of similar compounds that it may interact with bacterial cells, leading to their inhibition or death .
Biochemical Pathways
Given its potential antibacterial activity, it may interfere with essential biochemical pathways in bacteria, leading to their inhibition or death .
Result of Action
The result of the action of this compound is likely the inhibition of bacterial growth, as suggested by the antibacterial activities of similar compounds . Specifically, some triazolo[4,3-a]pyrazine derivatives have shown superior antibacterial activities, comparable to the first-line antibacterial agent ampicillin .
Future Directions
The development of new derivatives of triazolopyrazines is a promising area of research, given their wide range of biological activities . Future work could involve the synthesis of new derivatives with different substituents, as well as further investigation into their biological activities and mechanisms of action .
properties
IUPAC Name |
8-(4-cyclopropylsulfonylpiperazin-1-yl)-3-methyl-[1,2,4]triazolo[4,3-a]pyrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N6O2S/c1-10-15-16-13-12(14-4-5-19(10)13)17-6-8-18(9-7-17)22(20,21)11-2-3-11/h4-5,11H,2-3,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTORUUOXDUCUAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C2N1C=CN=C2N3CCN(CC3)S(=O)(=O)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Cyclopropanesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.